Cas no 34239-91-3 (Methyl 5-butanoyl-2,4-dihydroxybenzoate)

• Product Name: Methyl 5-butanoyl-2,4-dihydroxybenzoate
• CAS No: 34239-91-3
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 2822926
• Update Time: 2023-08-07

Methyl 5-butanoyl-2,4-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-butanoyl-2,4-dihydroxybenzoate

• Inchi： 1S/C12H14O5/c1-3-4-9(13)7-5-8(12(16)17-2)11(15)6-10(7)14/h5-6,14-15H,3-4H2,1-2H3
• InChI Key： DRXHVGYNPHOVFC-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(=C(C(=O)OC)C=1)O)O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8